1'-Acetyl-7-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]spiro[3H-chromene-2,4'-piperidine]-4-one

• IUPAC Name: 1'-acetyl-7-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]spiro[3H-chromene-2,4'-piperidine]-4-one
• InChI: InChI=1S/C22H28N2O4/c1-15(25)23-8-6-22(7-9-23)11-20(26)19-5-4-18(10-21(19)28-22)27-14-17-13-24(17)12-16-2-3-16/h4-5,10,16-17H,2-3,6-9,11-14H2,1H3
• InChI Key: BDXCQIMAJUUFTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)CC(=O)C3=C(O2)C=C(C=C3)OCC4CN4CC5CC5
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• CAS No.: 2418659-14-8

Description

The compound is a complex organic molecule with several functional groups, including an acetyl group, a methoxy group, an aziridine ring, and a spiro[3H-chromene-2,4’-piperidine]-4-one moiety. These functional groups suggest that the compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The spiro[3H-chromene-2,4’-piperidine]-4-one moiety suggests a spirocyclic structure, where two rings share a single atom.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the acetyl group could undergo nucleophilic substitution reactions, and the aziridine ring could be opened by nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like acetyl and methoxy could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the target it interacts with. For example, many compounds with aziridine rings are active against cancer cells due to their ability to alkylate DNA.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to explore its potential use as a pharmaceutical compound due to the presence of functional groups that are often found in active pharmaceutical ingredients.